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Compound of Interest

Compound Name:
4-Bromo-1-

(cyclopropylmethyl)-1H-pyrazole

Cat. No.: B597283 Get Quote

Technical Guide: 4-Bromo-1-
(cyclopropylmethyl)-1H-pyrazole
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the chemical properties of 4-Bromo-1-
(cyclopropylmethyl)-1H-pyrazole, a heterocyclic organic compound of interest in medicinal

chemistry and drug discovery.

Core Chemical Data
The fundamental molecular properties of 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole are

summarized in the table below. These data are essential for stoichiometric calculations,

analytical characterization, and computational modeling.
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Parameter Value Reference

Molecular Formula C₇H₉BrN₂ [1]

Molecular Weight 201.07 g/mol Calculated

IUPAC Name

4-bromo-1-

(cyclopropylmethyl)-1H-

pyrazole

CAS Number 1216152-26-9 [1]

InChI Key
QDGAEYSYYWYJHX-

UHFFFAOYSA-N

Structural and Property Relationship
The chemical identity of a molecule is defined by its structure, from which its formula and

molecular weight are derived. The following diagram illustrates this fundamental relationship for

4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole.

Chemical Name
4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole

Molecular Formula
C₇H₉BrN₂

determines

Molecular Weight
201.07 g/mol

calculates to
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Logical relationship between chemical name and properties.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the specific synthesis, purification, and

analysis of 4-Bromo-1-(cyclopropylmethyl)-1H-pyrazole are not readily available in the

public domain. However, based on the structure of the molecule, standard organic chemistry

methodologies would be applicable.

a) Synthesis: A plausible synthetic route would involve the N-alkylation of 4-bromo-1H-pyrazole

with a suitable cyclopropylmethyl halide (e.g., (bromomethyl)cyclopropane) in the presence of a

base.

General Workflow:

Dissolve 4-bromo-1H-pyrazole in an appropriate aprotic solvent (e.g., DMF or acetonitrile).

Add a base (e.g., potassium carbonate or sodium hydride) to deprotonate the pyrazole

nitrogen.

Add (bromomethyl)cyclopropane to the reaction mixture.

Heat the mixture to drive the reaction to completion, monitoring by an appropriate

technique (e.g., TLC or LC-MS).

Upon completion, perform an aqueous workup to remove inorganic salts.

Extract the product into an organic solvent.

Purify the crude product using column chromatography.

b) Analytical Characterization: The identity and purity of the synthesized compound would be

confirmed using a suite of standard analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be used to

confirm the molecular structure by identifying the chemical shifts and coupling constants of

the hydrogen and carbon atoms, respectively.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): To determine the purity of the final

compound.
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The following diagram outlines a general experimental workflow for the synthesis and

characterization of this compound.
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General workflow for synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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